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molecular formula C13H18ClNO2 B8575567 3-(2-Chloro-3-oxocyclohex-1-enyl)-hexahydro-1-methylazepin-2-one

3-(2-Chloro-3-oxocyclohex-1-enyl)-hexahydro-1-methylazepin-2-one

Cat. No. B8575567
M. Wt: 255.74 g/mol
InChI Key: KZQTTZFOMAYISG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04463177

Procedure details

Using chloroform as solvent. A solution of 3-(2-chloro-3-oxocyclohex-1-enyl)-hexahydro-1-methylazepin-2-one (5.12 g) in chloroform (50 ml) was treated with 48% HBr in acetic acid (2 ml). After 12 hours the organic solvent was removed under reduced pressure and the residue triturated with aqueous ammonia to yield the title compound m.p. 192°-3° C. (EtOAc).
Name
3-(2-chloro-3-oxocyclohex-1-enyl)-hexahydro-1-methylazepin-2-one
Quantity
5.12 g
Type
reactant
Reaction Step One
Name
HBr
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
chloroform
Quantity
50 mL
Type
solvent
Reaction Step One
Name
acetic acid
Quantity
2 mL
Type
solvent
Reaction Step One
Name
chloroform
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Cl[C:2]1[C:7](=[O:8])[CH2:6][CH2:5][CH2:4][C:3]=1[CH:9]1[CH2:15][CH2:14][CH2:13][CH2:12][N:11]([CH3:16])[C:10]1=[O:17].Br>C(Cl)(Cl)Cl.C(O)(=O)C>[OH:8][C:7]1[CH:2]=[C:3]([CH:9]2[CH2:15][CH2:14][CH2:13][CH2:12][N:11]([CH3:16])[C:10]2=[O:17])[CH:4]=[CH:5][CH:6]=1

Inputs

Step One
Name
3-(2-chloro-3-oxocyclohex-1-enyl)-hexahydro-1-methylazepin-2-one
Quantity
5.12 g
Type
reactant
Smiles
ClC1=C(CCCC1=O)C1C(N(CCCC1)C)=O
Name
HBr
Quantity
0 (± 1) mol
Type
reactant
Smiles
Br
Name
chloroform
Quantity
50 mL
Type
solvent
Smiles
C(Cl)(Cl)Cl
Name
acetic acid
Quantity
2 mL
Type
solvent
Smiles
C(C)(=O)O
Step Two
Name
chloroform
Quantity
0 (± 1) mol
Type
solvent
Smiles
C(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After 12 hours the organic solvent was removed under reduced pressure
Duration
12 h
CUSTOM
Type
CUSTOM
Details
the residue triturated with aqueous ammonia

Outcomes

Product
Name
title compound
Type
product
Smiles
OC=1C=C(C=CC1)C1C(N(CCCC1)C)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.